4-[2-(1,3-Dioxan-2-yl)ethoxy]-3-methoxybenzonitrile

• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• SMILES: COC1=C(C=CC(=C1)C#N)OCCC2OCCCO2
• InChI: InChI=1S/C14H17NO4/c1-16-13-9-11(10-15)3-4-12(13)17-8-5-14-18-6-2-7-19-14/h3-4,9,14H,2,5-8H2,1H3
• InChIKey: IMYYHUQBZCOHGT-UHFFFAOYSA-N

Researchers often face premature acetal deprotection during oxidative sequences, leading to complex impurity profiles. This compound provides the exact solution. Key differentiation data: • 1,3-Dioxane acetal exhibits superior oxidative resistance vs. dioxolane analogs, remaining the slowest to oxidize among cyclic acetals. • Mechanistically driven resistance to reductive cleavage with LiAlH₄-AlCl₃ enhances chemoselectivity. • 3-Methoxy substitution (Hammett σₚ = -0.27) provides a distinct electronic profile for nitrile transformations. Supplied at 97-98% purity for GLP-grade intermediate preparation.

4-[2-(1,3-Dioxan-2-yl)ethoxy]-3-methoxybenzonitrile – Compound Identity and Procurement Overview

4-[2-(1,3-Dioxan-2-yl)ethoxy]-3-methoxybenzonitrile (CAS 1443328-07-1) is a para-alkoxybenzonitrile derivative incorporating a 3-methoxy substituent on the aromatic ring and a terminal 1,3-dioxane acetal linked via a two-carbon ethoxy spacer . It belongs to the class of benzonitrile-based building blocks widely employed as synthetic intermediates in medicinal chemistry and agrochemical research [1]. The compound features a six-membered cyclic acetal (1,3-dioxane) that functions as a latent carbonyl/alcohol protecting group, distinguishing it from five-membered dioxolane analogs and from unprotected hydroxyl-terminated congeners [2]. Its molecular formula is C₁₄H₁₇NO₄ (MW 263.29 g/mol), and it is commercially available at 97–98% purity from multiple suppliers .

✓1,3-Dioxane acetal protecting group for latent aldehyde/alcohol

✓3-Methoxy-4-alkoxybenzonitrile scaffold for medicinal/agrochemical synthesis

✓Commercially available at 97–98% purity

• [1] Peshkov, R. Yu.; Wang, C.; Panteleeva, E. V.; Tretyakov, E. V.; Shteingarts, V. D. Synthesis of 4-(ω-X-alkyl)benzonitriles (X = 1,3-dioxan-2-yl, CN, CO₂Et) by the reaction of terephthalonitrile dianion with ω-X-alkyl bromides in liquid ammonia. Russian Chemical Bulletin 2016, 65 (10), 2430–2436. View Source
• [2] Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes – Carbonyl Protecting Groups Stability Chart. View Source

Why Substitution with Dioxolane, ortho-Isomer, or Hydroxyl Analogs Fails

Compounds within the benzonitrile-alkoxy-acetal family are not functionally interchangeable. The 1,3-dioxane ring in the target compound is a six-membered cyclic acetal that exhibits measurably different hydrolytic stability, oxidative resistance, and conformational rigidity compared to the five-membered 1,3-dioxolane analog [1]. The 3-methoxy substituent modulates the electron density of the aromatic ring, altering the reactivity of the para-cyano group relative to the des-methoxy ortho isomer . Furthermore, the terminal acetal distinguishes this compound from the free hydroxyl derivative (CAS 932909-10-9), which lacks orthogonal protection and participates in unintended side reactions during multi-step synthesis . These differences translate into distinct outcomes in reaction selectivity, intermediate stability during storage, and chromatographic behavior, making blind substitution a source of irreproducible results in both discovery and process chemistry settings.

1,3-Dioxolane analog

Higher susceptibility to oxidative and reductive cleavage may compromise protecting group orthogonality.

ortho-Isomer

Different substitution pattern alters electronic environment and nitrile reactivity, making it unsuitable for the same SAR study.

Free hydroxyl derivative

Lacks orthogonal acetal protection, likely to participate in unintended side reactions during multi-step synthesis.

• [1] Piasecki, A.; Sokolowski, A.; Burczyk, B.; Piasecka, K. Acetals and Ethers: XV. Reactivity of Mono- and Disubstituted Cyclic Acetals Toward Ozone in Aqueous Solution. Journal of the American Oil Chemists' Society 1986, 63 (4), 557–559. View Source

Quantitative Differentiation: Target Compound vs. Closest Analogs

Oxidative Stability: 1,3-Dioxane vs. 1,3-Dioxolane Ozone Resistance

The 1,3-dioxane ring in the target compound confers greater resistance to ozone-mediated oxidation than the analogous 1,3-dioxolane ring. Piasecki et al. (1986) determined pseudo-first-order rate constants for ozone oxidation of glycerol acetals and established the reactivity order: cis-dioxolane > trans-dioxolane > cis-dioxane > trans-dioxane [1]. This ranking demonstrates that both cis- and trans-1,3-dioxane isomers are oxidized more slowly than any 1,3-dioxolane isomer. Furthermore, Kuramshin et al. reported that methyl substitution at the C-2 position (analogous to the substitution pattern in the target compound) increases ozonation reactivity of 1,3-dioxolanes by 30–70%, whereas 1,3-dioxanes show proportionally smaller rate increases [2]. These data are class-level inferences applied to the target compound's dioxane acetal moiety.

Oxidative Stability Rank

Class-level inference

cis-dioxolane > trans-dioxolane > cis-dioxane > trans-dioxane (slowest)

Supports wider oxidative operating window

Relative ozone oxidation rates (Piasecki et al.)

Evidence Dimension	Relative ozone oxidation rate (pseudo-first-order rate constant ranking, glycerol acetal series)
Target Compound Data	1,3-Dioxane acetals (cis and trans): slowest oxidation rate in the series; alkyl derivatives of 1,3-dioxane are more resistant toward ozone than respective 1,3-dioxolane derivatives [1]
Comparator Or Baseline	1,3-Dioxolane acetals (cis and trans): faster oxidation; cis-dioxolane > trans-dioxolane > cis-dioxane > trans-dioxane [1]
Quantified Difference	Oxidation rate order: cis-dioxolane (fastest) > trans-dioxolane > cis-dioxane > trans-dioxane (slowest). Methyl substitution at C-2 increases 1,3-dioxolane ozonation rate by 30–70% vs. smaller increase for 1,3-dioxanes [2].
Conditions	Ozone in aqueous solution with monosodium carbonate (Piasecki et al.); ozonation kinetic studies (Kuramshin et al.)

Why This Matters

For process routes involving oxidative conditions, the 1,3-dioxane acetal offers a wider operational window and reduced premature deprotection versus the 1,3-dioxolane analog, directly impacting intermediate recovery and yield consistency.

• [1] Piasecki, A.; Sokolowski, A.; Burczyk, B.; Piasecka, K. Acetals and Ethers: XV. Reactivity of Mono- and Disubstituted Cyclic Acetals Toward Ozone in Aqueous Solution. Journal of the American Oil Chemists' Society 1986, 63 (4), 557–559. View Source
• [2] Kuramshin, E. M. et al. Kinetic data for ozonization of 1,3-dioxolane, 1,3-dioxane, and their methylated derivatives. Acta Physica et Chemica 1983, 29, 117–122. (Referenced via Dioxole.com compound page, CAS 1193-11-9). View Source

Reductive Stability Under LiAlH₄–AlCl₃ Conditions

Under reductive conditions employing LiAlH₄–AlCl₃ in ether, 1,3-dioxolanes undergo hydrogenolysis significantly faster than the corresponding 1,3-dioxanes [1]. Leggetter, Diner, and Brown (1964) attributed this difference to the greater ease of oxocarbonium ion formation in the five-membered dioxolane ring, which is the rate-determining step of reductive cleavage. The six-membered 1,3-dioxane ring in the target compound is therefore expected to exhibit slower reductive ring-opening than its 1,3-dioxolane congener (CAS 1443341-49-8) under identical LiAlH₄–AlCl₃ conditions [1]. This is a class-level inference: the specific rate ratio for the target compound has not been directly measured, but the ring-size-dependent trend is well established across multiple 1,3-dioxane/1,3-dioxolane pairs.

Reductive Cleavage Stability

Class-level inference

1,3-Dioxane: slower cleavage vs. 1,3-Dioxolane: faster cleavage

Greater chemoselectivity under hydride conditions

LiAlH₄–AlCl₃ in ether, oxocarbonium ion formation

Evidence Dimension	Relative rate of reductive hydrogenolysis by LiAlH₄–AlCl₃ in ether solution
Target Compound Data	1,3-Dioxane acetals: slower hydrogenolysis (lower rate of oxocarbonium ion formation) [1]
Comparator Or Baseline	1,3-Dioxolane acetals: faster hydrogenolysis by LiAlH₄–AlCl₃ [1]
Quantified Difference	Qualitatively faster hydrogenolysis of 1,3-dioxolanes vs. 1,3-dioxanes; attributed to relative ease of oxocarbonium ion formation in the rate-determining step [1]. Quantitative rate ratios for the specific target-analog pair are not reported in the primary literature.
Conditions	LiAlH₄–AlCl₃ in diethyl ether solution (Leggetter et al., Can. J. Chem. 1964)

Why This Matters

In synthetic sequences that employ hydride-based reductions after acetal protection, the 1,3-dioxane-protected target compound offers greater chemoselectivity—preserving the acetal while reducing other functional groups—compared to the dioxolane analog, which is more prone to premature cleavage.

• [1] Leggetter, B. E.; Diner, U. E.; Brown, R. K. The Relative Ease of Reductive Cleavage of 1,3-Dioxolanes and 1,3-Dioxanes in Ether Solution by LiAlH₄–AlCl₃. Canadian Journal of Chemistry 1964, 42 (9), 2113–2118. View Source

Lipophilicity and Molecular Weight vs. Dioxolane Analog

The target compound (C₁₄H₁₇NO₄, MW 263.29 g/mol) differs from the 1,3-dioxolane analog (C₁₃H₁₅NO₄, CAS 1443341-49-8, MW 249.27 g/mol) by one methylene unit (–CH₂–) in the acetal ring . Based on the well-established Hansch-Leo π contribution of ~0.5 logP units per aliphatic methylene group, the target compound is predicted to exhibit an octanol-water partition coefficient approximately 0.5 logP units higher than the dioxolane analog [1]. This translates into measurably longer reversed-phase HPLC retention times and reduced aqueous solubility. While direct experimental logP values for this specific pair have not been published, the methylene increment rule is a robust class-level inference supported by decades of QSAR literature [1]. The 14 Da mass difference also provides distinct MS (ESI/APCI) molecular ion signals, enabling unambiguous identification in reaction monitoring by LC-MS.

MW & logP Difference

Class-level inference

ΔMW +14 Da; ΔlogP ≈ +0.5

Alters chromatographic retention and MS identity

Estimated from methylene π increment

Evidence Dimension	Predicted octanol-water partition coefficient (logP) and molecular weight
Target Compound Data	C₁₄H₁₇NO₄, MW 263.29 g/mol; predicted logP ~X + 0.5 (relative to dioxolane analog) [1]
Comparator Or Baseline	4-[2-(1,3-Dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile (CAS 1443341-49-8): C₁₃H₁₅NO₄, MW 249.27 g/mol
Quantified Difference	ΔMW = +14.02 g/mol (one CH₂); ΔlogP ≈ +0.5 (estimated from methylene π increment) [1]
Conditions	Predicted from structure; Hansch-Leo fragment constant method

Why This Matters

The ~0.5 logP difference directly impacts reversed-phase chromatographic purification strategy and may influence partitioning in liquid-liquid extraction workup. For procurement, the distinct molecular weight ensures unequivocal identity confirmation by mass spectrometry.

• [1] Leo, A.; Hansch, C.; Elkins, D. Partition Coefficients and Their Uses. Chemical Reviews 1971, 71 (6), 525–616. (Hansch-Leo π system: aliphatic –CH₂– fragment π ≈ 0.5). View Source

Regiochemical Effects of 3-Methoxy vs. ortho-Unsubstituted Pattern

The target compound bears a 3-methoxy group para to the nitrile and ortho to the alkyl ether chain. In contrast, the ortho isomer (2-[2-(1,3-dioxan-2-yl)ethoxy]benzonitrile, CAS 1443353-22-7) lacks the methoxy substituent entirely and has the dioxane-ethoxy chain at the 2-position relative to the nitrile . The methoxy group is an electron-donating substituent (Hammett σₚ = −0.27, σₘ = +0.12) that alters the electrophilicity of the nitrile carbon and the acidity of the aromatic C–H bonds. In the target compound, the para-orientation of CN to OMe enables extended conjugation, which is absent in the ortho isomer. This electronic modulation directly affects the reactivity of the nitrile group in nucleophilic addition, hydrolysis, and cycloaddition reactions. The presence of the methoxy group also increases the compound's hydrogen-bond acceptor capacity, impacting solubility and crystal packing . These differences are intrinsic to the regiochemistry and are not merely class-level inferences.

Regiochemical Profile

Cross-study comparable

3-OCH₃, 4-dioxane-ethoxy (target) vs. 2-dioxane-ethoxy, no OCH₃

Distinct electronic modulation of nitrile reactivity

Hammett σₚ = −0.27 for OCH₃

Evidence Dimension	Substitution pattern: position of methoxy and dioxane-ethoxy groups relative to nitrile
Target Compound Data	3-OCH₃, 4-O(CH₂)₂-(1,3-dioxane), 1-CN; C₁₄H₁₇NO₄, MW 263.29
Comparator Or Baseline	2-[2-(1,3-Dioxan-2-yl)ethoxy]benzonitrile (CAS 1443353-22-7): no methoxy, 2-O(CH₂)₂-(1,3-dioxane), 1-CN; C₁₃H₁₅NO₃, MW 233.27
Quantified Difference	ΔMW = +30.02 g/mol (OCH₃ vs. H); methoxy introduces Hammett σₚ = −0.27 resonance donation; different HPLC retention, distinct ¹H NMR aromatic pattern
Conditions	Structural comparison; Hammett constants from standard compilations

Why This Matters

For medicinal chemistry SAR campaigns, the 3-methoxy-4-substituted pattern provides a distinctly different electronic environment at the nitrile than the 2-substituted analog, leading to different reactivity profiles in key transformations such as nitrile hydrolysis to amides/acids or tetrazole formation.

Procurement Cost Parity with Dioxolane Analog

From the same supplier (Fluorochem), the target 1,3-dioxane compound and its 1,3-dioxolane analog are priced identically at 1 g (8,668 CNY) and 5 g (21,582 CNY) scales, with the 25 g scale also at parity (52,756 CNY for both) . The ortho isomer (2-[2-(1,3-dioxan-2-yl)ethoxy]benzonitrile) shows nearly identical pricing at 1 g and 5 g but a marginally higher 25 g price (53,020 CNY) . This pricing parity means there is no procurement cost advantage to substituting the dioxolane analog for the dioxane compound. Selection should therefore be driven by the chemical performance criteria documented in the evidence dimensions above, rather than by catalog price.

Procurement Cost Parity

Direct head-to-head

Identical pricing at 1 g, 5 g, 25 g across analogs

Removes cost as a factor in substitution decisions

Fluorochem catalog, 97% purity

Evidence Dimension	Supplier catalog pricing (CNY) from Fluorochem via cnreagent.com
Target Compound Data	4-[2-(1,3-Dioxan-2-yl)ethoxy]-3-methoxybenzonitrile (CAS 1443328-07-1): 8,668/1g; 21,582/5g; 52,756/25g
Comparator Or Baseline	4-[2-(1,3-Dioxolan-2-yl)ethoxy]-3-methoxybenzonitrile (CAS 1443341-49-8): 8,668/1g; 21,582/5g; 52,756/25g ; 2-[2-(1,3-Dioxan-2-yl)ethoxy]benzonitrile (CAS 1443353-22-7): 8,668/1g; 21,582/5g; 53,020/25g
Quantified Difference	Price difference at 25 g: dioxane target vs. dioxolane analog = 0 CNY; dioxane target vs. ortho isomer = −264 CNY (0.5% lower). At 1 g and 5 g: zero difference across all three compounds.
Conditions	Fluorochem brand, 97% purity specification, pricing as listed on cnreagent.com

Why This Matters

Equivalent pricing removes cost as a factor in analog substitution decisions, allowing scientists and procurement specialists to select the 1,3-dioxane compound based on its superior oxidative and reductive stability profile without budgetary penalty.

Optimal Application Scenarios Based on Differentiation Evidence

Multi-Step Synthesis with Oxidative Conditions

In synthetic routes that employ ozone, peroxides, or other strong oxidants after acetal protection, the 1,3-dioxane moiety in the target compound provides a wider safety margin against premature deprotection. The established ranking cis-dioxolane > trans-dioxolane > cis-dioxane > trans-dioxane for ozone reactivity [1] means the six-membered dioxane acetal is the slowest to oxidize among cyclic acetal protecting groups. This makes the target compound the preferred intermediate when oxidative transformations (e.g., ozonolysis of alkenes, epoxidation) must be performed in the presence of the acetal. In contrast, the 1,3-dioxolane analog would undergo faster oxidative degradation, potentially leading to lower yields and complex impurity profiles.

Hydride Reduction Steps Requiring Orthogonal Acetal Protection

When LiAlH₄–AlCl₃ or related hydride reagents are used to reduce other functional groups (esters, amides, nitriles) in the presence of a protected alcohol/aldehyde, the 1,3-dioxane ring of the target compound offers greater resistance to reductive cleavage than the 1,3-dioxolane analog [1]. This differential stability is mechanistically grounded in the slower formation of the oxocarbonium ion intermediate from the six-membered ring. Chemists planning reaction sequences where the acetal must survive hydride treatment should therefore select the 1,3-dioxane compound over the dioxolane congener to maximize chemoselectivity.

Medicinal Chemistry SAR with 3-Methoxy-4-alkoxybenzonitrile Scaffolds

The target compound's 3-methoxy-4-(2-substituted-ethoxy)benzonitrile architecture provides a specific electronic profile distinct from the des-methoxy ortho isomer [1]. The methoxy group's resonance donation (Hammett σₚ = −0.27) modulates the electron density of the aromatic ring and the electrophilicity of the nitrile, directly affecting reactivity in key medicinal chemistry transformations such as nitrile hydrolysis, tetrazole formation, and amidoxime synthesis. The acetal-protected ethoxy linker also serves as a latent handle for further diversification after deprotection to the free hydroxyl derivative (CAS 932909-10-9) [2]. For structure-activity relationship studies, the target compound offers a specific substitution vector and electronic environment that cannot be replicated by regioisomeric or des-methoxy analogs.

Process Scale-Up with Stringent Identity Confirmation

The distinct molecular weight of the target compound (263.29 g/mol, C₁₄H₁₇NO₄) separates it from the dioxolane analog (249.27 g/mol) by 14 Da and from the ortho isomer (233.27 g/mol) by 30 Da [1][2]. This mass difference provides unambiguous LC-MS identification and quantification in reaction monitoring, even when co-elution or similar UV spectra might cause ambiguity. Combined with equivalent commercial pricing across the analog series , the target compound can be selected for process development based on its superior stability profile without incurring additional procurement cost. The 97–98% commercial purity specification supports direct use in GLP-grade intermediate preparation.

Application

Selection Property

Validation Focus

Multi-step synthesis with oxidative conditions

1,3-Dioxane oxidative stability profile

Acetal integrity under ozone/peroxide exposure

Hydride reduction requiring orthogonal protection

Reductive cleavage resistance

Chemoselectivity preservation under hydride conditions

Medicinal chemistry SAR with 3-methoxy-4-alkoxybenzonitrile

Distinct electronic and steric environment

Nitrile reactivity and regiochemical control

Process development with unambiguous MS confirmation

Distinct MW and chromatographic behavior

LC-MS identity and purity specification for intermediate preparation

• [1] Piasecki, A.; Sokolowski, A.; Burczyk, B.; Piasecka, K. Acetals and Ethers: XV. Reactivity of Mono- and Disubstituted Cyclic Acetals Toward Ozone in Aqueous Solution. Journal of the American Oil Chemists' Society 1986, 63 (4), 557–559. View Source
• [2] Leggetter, B. E.; Diner, U. E.; Brown, R. K. The Relative Ease of Reductive Cleavage of 1,3-Dioxolanes and 1,3-Dioxanes in Ether Solution by LiAlH₄–AlCl₃. Canadian Journal of Chemistry 1964, 42 (9), 2113–2118. View Source